Cas no 104864-66-6 (Methyl 2-(2-aminoethylsulfanyl)benzoate)

• Product Name: Methyl 2-(2-aminoethylsulfanyl)benzoate
• CAS No: 104864-66-6
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 1146886
• PubChem ID: 13682076
• Update Time: 2025-04-20

Methyl 2-(2-aminoethylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-aminoethylsulfanyl)benzoate
• methyl 2-((2-aminoethyl)thio)benzoate
• EN300-702531
• 104864-66-6
• SCHEMBL21505100
• DTXSID60546616
• Methyl 2-[(2-aminoethyl)sulfanyl]benzoate

• Inchi： 1S/C10H13NO2S/c1-13-10(12)8-4-2-3-5-9(8)14-7-6-11/h2-5H,6-7,11H2,1H3
• InChI Key： BOKHLONMKQXQIH-UHFFFAOYSA-N
• SMILES： S(CCN)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 211.06679
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives